![molecular formula C5H9N3O B3394955 (1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine CAS No. 1149805-61-7](/img/structure/B3394955.png)
(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine
Overview
Description
(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine is a chemical compound that has gained significant attention in scientific research. It is a chiral molecule that consists of an oxadiazole ring attached to an ethylamine group. This compound has been synthesized through various methods and has shown potential in several scientific applications.
Mechanism of Action
The exact mechanism of action of (1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine is not yet fully understood. However, it has been suggested that it may act as a modulator of certain receptors or enzymes in the body, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, as well as potential neuroprotective effects. It has also been studied for its potential in regulating glucose metabolism and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of (1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine is its relatively simple synthesis method, which allows for easy production and purification. However, one limitation is that its exact mechanism of action is not yet fully understood, which may hinder its potential therapeutic applications.
Future Directions
There are several future directions for the study of (1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, such as cancer and neurodegenerative disorders. Another direction is to study its potential as a ligand in metal catalysts for organic synthesis. Additionally, further research can be done to better understand its mechanism of action and physiological effects.
Scientific Research Applications
(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine has been studied for its potential in various scientific applications. One such application is in the field of medicinal chemistry, where it has shown promise as a potential drug candidate for the treatment of various diseases. It has also been studied for its potential as a ligand in metal catalysts and as a fluorescent probe in biological imaging.
Properties
IUPAC Name |
(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O/c1-3(6)5-7-4(2)8-9-5/h3H,6H2,1-2H3/t3-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZKFDBDBHDMKHK-GSVOUGTGSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C(C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NOC(=N1)[C@@H](C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.